Cas no 1694560-31-0 (Tert-butyl 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}acetate)

• Product Name: Tert-butyl 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}acetate
• CAS No: 1694560-31-0
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 5950242
• PubChem ID: 165738032
• Update Time: 2025-06-11

Tert-butyl 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 1694560-31-0
• tert-butyl 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}acetate
• EN300-6748074
• Tert-butyl 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}acetate

• Inchi： 1S/C13H23NO2/c1-13(2,3)16-12(15)11(14)10-7-8-4-5-9(10)6-8/h8-11H,4-7,14H2,1-3H3
• InChI Key： VENIBZHVATTXAY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C1CC2CCC1C2)N)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}acetate

Tert-butyl 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}acetate: A Comprehensive Overview

The compound Tert-butyl 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}acetate (CAS No: 1694560-31-0) is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique bicyclic structure, which imparts it with distinctive chemical properties and potential applications in various industries. In this article, we will delve into the structural features, synthesis methods, applications, and recent research findings related to this compound.

Structural Analysis and Synthesis

The molecular structure of Tert-butyl 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}acetate is a testament to the ingenuity of modern organic synthesis. The molecule consists of a bicyclo[2.2.1]heptane ring system, which is fused with an acetate group substituted at the 2-position by an amino group and a tert-butyl ester moiety. This configuration not only enhances the stability of the molecule but also provides a platform for further functionalization.

Recent advancements in synthetic methodologies have enabled chemists to construct this compound with high precision and efficiency. Techniques such as ring-closing metathesis and stereoselective alkylation have been employed to assemble the bicyclic framework, while subsequent functionalization steps have been optimized to ensure high yields and purity.

Applications in Pharmacology

One of the most promising areas of application for Tert-butyl 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}acetate is in pharmacology, particularly in drug discovery and development. The compound's unique structure makes it an attractive candidate for use as a bioisostere or as a building block for more complex drug molecules.

Recent studies have demonstrated that this compound exhibits potent biological activity in various assays, including anti-inflammatory and anti-cancer screens. Its ability to modulate key cellular pathways makes it a valuable tool for researchers exploring novel therapeutic strategies.

Materials Science and Polymer Chemistry

Beyond pharmacology, Tert-butyl 2-amino-2-{bicyclo[2.2.1]heptan-2-yl}acetate has also found applications in materials science and polymer chemistry. The molecule's rigid bicyclic structure and reactive functional groups make it an ideal candidate for use as a monomer or cross-linking agent in advanced polymer systems.

Researchers have explored its potential in the development of high-performance polymers with tailored mechanical properties, thermal stability, and biodegradability. These materials hold promise for use in applications ranging from biomedical devices to sustainable packaging solutions.

Toxicological Studies and Safety Profile

As with any novel chemical compound, understanding the toxicological profile of Tert-butyl 2-amino-2-{bicyclo[2.2.1]heptan-